Cas no 681260-56-0 (4-Chloro-6-(4-Fluorophenyl)Thieno3,2-DPyrimidine)

4-Chloro-6-(4-Fluorophenyl)Thieno3,2-DPyrimidine structure
681260-56-0 structure
Product Name:4-Chloro-6-(4-Fluorophenyl)Thieno3,2-DPyrimidine
CAS No:681260-56-0
MF:C12H6ClFN2S
MW:264.705843448639
MDL:MFCD01312344
CID:1074495
PubChem ID:622010
Update Time:2025-04-20

4-Chloro-6-(4-Fluorophenyl)Thieno3,2-DPyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-(4-fluorophenyl)thieno[3,2-d]pyrimidine
    • WAY-631545
    • CS-0221672
    • 681260-56-0
    • Z56985800
    • C12H6ClFN2S
    • AKOS000117844
    • PS-7336
    • SCHEMBL15504606
    • MFCD01312344
    • EN300-09744
    • G32138
    • 4-Chloro-6-(4-Fluorophenyl)Thieno3,2-DPyrimidine
    • MDL: MFCD01312344
    • Inchi: 1S/C12H6ClFN2S/c13-12-11-9(15-6-16-12)5-10(17-11)7-1-3-8(14)4-2-7/h1-6H
    • InChI Key: LSSSOQOZLIFXNV-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C3C=CC(=CC=3)F)S2)N=CN=1

Computed Properties

  • Exact Mass: 263.9924252g/mol
  • Monoisotopic Mass: 263.9924252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Melting Point: 205°C

4-Chloro-6-(4-Fluorophenyl)Thieno3,2-DPyrimidine Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

4-Chloro-6-(4-Fluorophenyl)Thieno3,2-DPyrimidine Pricemore >>

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